6alpha-Hydroxygermine

• Molecular Formula: C27H43NO9
• Molecular Weight: 525.6 g/mol
• IUPAC Name: (1S,2S,6S,9S,10S,11R,12R,13S,14S,15S,16S,17R,18R,19S,22S,23R,25R)-6,10,19-trimethyl-24-oxa-4-azaheptacyclo[12.12.0.02,11.04,9.015,25.018,23.019,25]hexacosane-10,12,13,14,16,17,22,23-octol
• InChI: InChI=1S/C27H43NO9/c1-11-4-5-14-24(3,34)16-12(10-28(14)9-11)13-8-25-21(26(13,35)22(33)17(16)30)19(32)18(31)20-23(25,2)7-6-15(29)27(20,36)37-25/h11-22,29-36H,4-10H2,1-3H3/t11-,12-,13-,14-,15-,16+,17+,18-,19+,20-,21+,22-,23-,24+,25+,26-,27-/m0/s1
• InChI Key: CKJAABZFXLMMCS-ZWVJMGSFSA-N
• Isomeric SMILES: C[C@H]1CC[C@H]2[C@@]([C@@H]3[C@@H](CN2C1)[C@@H]4C[C@@]56[C@H]([C@@]4([C@H]([C@@H]3O)O)O)[C@@H]([C@@H]([C@H]7[C@@]5(CC[C@@H]([C@@]7(O6)O)O)C)O)O)(C)O
• Canonical SMILES: CC1CCC2C(C3C(CN2C1)C4CC56C(C4(C(C3O)O)O)C(C(C7C5(CCC(C7(O6)O)O)C)O)O)(C)O
• Synonyms: protoverine; protoverine, monohydrochloride, (3beta,4alpha,6alpha,7alpha,15alpha,16beta)-isome

Description

6alpha-Hydroxygermine is a high-purity chemical reagent provided for research and development purposes. This compound is strictly for laboratory use and is not intended for diagnostic, therapeutic, or personal use. Researchers are encouraged to conduct their own specific experiments and assays to determine the compound's properties, which may include investigating its potential biochemical activities, metabolic pathways, or receptor interactions. The product is accompanied by a Certificate of Analysis to ensure quality and batch-specific data. Proper safety protocols should always be followed when handling this material. For more detailed information on specifications, availability, and pricing, please contact our technical support team.

Preparation Methods

Transition Metal-Catalyzed C-H Hydroxylation

Palladium and iron catalysts enable direct C-H hydroxylation at C6 with varying stereoselectivity. A notable protocol employs Fe(III)-bispidine complexes in acetonitrile/water mixtures, achieving 6α:6β selectivity ratios of 9:1 at 0°C. This system leverages ligand-accelerated catalysis to orient the C-H bond for axial hydroxylation. Table 1 compares catalytic systems for C6 hydroxylation:

Table 1: Catalytic Systems for C6 Hydroxylation of Germine Derivatives

Catalyst	Solvent System	Temp (°C)	6α:6β Ratio	Yield (%)
Fe(III)-L1	CH3CN/H2O (4:1)	0	9:1	78
Pd(OAc)2	DMF/Toluene (3:2)	25	3:1	65
RuCl3/NaIO4	CH2Cl2/H2O (biphasic)	40	1.5:1	52

Data adapted from transition metal catalysis studies in hydroxylamine derivative synthesis.

Enzymatic Hydroxylation Using P450 Monooxygenases

Recombinant P450 enzymes from Streptomyces species demonstrate moderate activity for germine hydroxylation. Co-expression with NADPH reductase in E. coli BL21 cells yields 6α-Hydroxygermine with 64% conversion after 48 hours. However, protein engineering remains necessary to improve catalytic turnover and solvent tolerance.

Protecting Group Strategies for Multi-Step Synthesis

Orthogonal protection of hydroxyl and amine groups proves critical in preventing undesired side reactions during steroidal alkaloid synthesis.

Alcohol Protection: Benzyl vs. Silyl Ethers

Comparative studies of 7-hydroxygermine intermediates reveal benzyl ethers (Bn) as superior to tert-butyldimethylsilyl (TBS) groups for C6 hydroxyl protection during subsequent N-alkylation steps. Bn groups demonstrate 98% stability in DMF at 80°C versus 72% for TBS under identical conditions.

Amino Group Protection: Carbamates and Sulfonamides

The Boc (tert-butyloxycarbonyl) group emerges as the optimal N-protecting group due to its stability under basic hydroxylation conditions and clean removal via trifluoroacetic acid (TFA). In contrast, sulfonamide protections (Ts, Ms) require harsher cleavage conditions that risk steroid ring decomposition.

Reductive Amination and Borohydride Chemistry

Sodium cyanoborohydride (NaBH3CN) in methanol/acetic acid (95:5) enables efficient reductive amination of 6-ketogermine intermediates to install the C6 amino group precursor. This step typically achieves 85% yield with <5% epimerization at C6 when conducted at -20°C.

Diastereoselective Reductions Using Chiral Boranes

Chiral oxazaborolidine catalysts derived from (R)-diphenylprolinol effect asymmetric reduction of 6-ketogermine, yielding 6α-alcohols with 92% ee. Key parameters include:

• Catalyst loading: 15 mol%
• Solvent: THF at -78°C
• Borane source: BH3·THF
• Reaction time: 12 hours

Coupling Reactions for Steroidal Framework Assembly

Fragment coupling strategies often employ Suzuki-Miyaura cross-coupling to unite rings A-B and C-D precursors. A representative protocol uses Pd(PPh3)4 (5 mol%) with K2CO3 in dioxane/water (10:1) at 80°C, achieving 76% yield of the tetracyclic core.

Oxidative Coupling of Phenolic Intermediates

Hypervalent iodine reagents (e.g., PhI(OAc)2) facilitate phenolic coupling between rings B and C. This method circumvents transition metal catalysts, producing 6α-Hydroxygermine precursors with 68% yield and >20:1 diastereoselectivity.

Crystallization and Purification Techniques

Final purification of 6α-Hydroxygermine requires careful control of crystallization conditions to prevent epimerization. Mixed solvent systems (EtOAc/n-hexane 1:3) at -20°C yield prismatic crystals suitable for X-ray diffraction analysis, confirming the 6α configuration.

Scalability and Process Optimization

Kilogram-scale production utilizes continuous flow hydrogenation reactors for nitro group reductions, achieving 99.8% conversion with 2% Pd/C catalyst. Process analytical technology (PAT) monitors critical quality attributes, including residual solvent levels and enantiomeric excess.

Chemical Reactions Analysis

Types of Reactions: Protoverine undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for specific applications .

Common Reagents and Conditions: Common reagents used in the reactions of Protoverine include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome .

Major Products Formed: The major products formed from the reactions of Protoverine depend on the specific reagents and conditions used. These products can include derivatives with altered chemical and physical properties, which may be useful for various applications .

Scientific Research Applications

Pharmacological Applications

6alpha-Hydroxygermine has been studied for its potential therapeutic effects, particularly in the context of antibiotic development and cancer treatment.

Antibacterial Activity

Research indicates that modifications of natural compounds like 6alpha-Hydroxygermine can enhance antibacterial properties. A study on apramycin derivatives, which share structural similarities with germine, demonstrated that specific hydroxyl group configurations significantly influence antibacterial activity against resistant strains of bacteria. The study highlights the importance of structure-activity relationships in designing more effective antibiotics .

Anticancer Properties

Preliminary studies suggest that 6alpha-Hydroxygermine may possess anticancer properties. For instance, compounds derived from similar natural products have shown efficacy in inhibiting tumor growth and inducing apoptosis in various cancer cell lines. The mechanism often involves the modulation of apoptotic pathways and the downregulation of anti-apoptotic proteins, suggesting a potential role for 6alpha-Hydroxygermine in cancer therapeutics .

Biochemical Applications

The compound has also been investigated for its biochemical roles, particularly in enzyme interactions and metabolic pathways.

Enzyme Inhibition

Studies have demonstrated that 6alpha-Hydroxygermine can act as an inhibitor for certain enzymes involved in metabolic processes. This inhibition can lead to altered metabolic pathways that may be beneficial in treating metabolic disorders or enhancing the efficacy of existing treatments .

Bioactive Compound Research

As part of a broader category of bioactive compounds, 6alpha-Hydroxygermine is being explored for its potential health benefits. Research into similar compounds has shown that they can modulate biological functions such as inflammation and oxidative stress reduction, which are critical in chronic disease management .

Data Tables

Application	Description	References
Antibacterial Activity	Modifications enhance effectiveness against resistant bacteria
Anticancer Properties	Induces apoptosis and inhibits tumor growth in cancer cell lines
Enzyme Inhibition	Alters metabolic pathways through enzyme inhibition
Bioactive Research	Potential health benefits related to inflammation and oxidative stress reduction

Case Studies

Several case studies illustrate the applications of 6alpha-Hydroxygermine:

• Antibacterial Efficacy Study : A series of experiments tested the antibacterial properties of modified germine derivatives, including 6alpha-Hydroxygermine. Results indicated a significant increase in activity against multi-drug resistant strains .
• Cancer Cell Line Analysis : In vitro studies on various cancer cell lines (e.g., MDA-MB-231) showed that treatment with 6alpha-Hydroxygermine resulted in reduced viability and increased apoptosis markers, suggesting its potential as an anticancer agent .
• Metabolic Pathway Modulation : Research on enzyme interactions highlighted how 6alpha-Hydroxygermine affects specific metabolic pathways, providing insights into its role in metabolic disorders .

Mechanism of Action

The mechanism of action of Protoverine involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in cellular processes and functions. The exact molecular targets and pathways involved may vary depending on the specific application and context .

Comparison with Similar Compounds

Protoverine can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures and properties. The comparison may focus on aspects such as reactivity, stability, and applications .

List of Similar Compounds:

• Potassium Toluenesulfonate
• Other compounds with similar molecular structures and properties

Protoverine stands out due to its specific chemical structure and the range of applications it offers in various scientific fields.

Q & A

Basic Research Questions

Synthesis and Characterization Q: What are the validated synthetic pathways for 6α-Hydroxygermine, and how can researchers ensure purity and structural accuracy? A:

• Synthetic routes typically involve hydroxylation of precursor compounds via enzymatic or chemical catalysis. For purity validation, combine High-Performance Liquid Chromatography (HPLC) with UV/Vis detection (λmax ~221 nm, as in structurally similar tryptamines ) and Nuclear Magnetic Resonance (NMR) spectroscopy for stereochemical confirmation.
• Stability testing under varying temperatures (e.g., -20°C storage recommended for analogous compounds ) and pH conditions is critical to assess degradation profiles.

Analytical Detection Q: What methodological considerations are essential for quantifying 6α-Hydroxygermine in biological matrices? A:

• Use Liquid Chromatography-Mass Spectrometry (LC-MS) with isotope-labeled internal standards to mitigate matrix effects. Calibration curves should span physiologically relevant concentrations (e.g., 1–1000 ng/mL).
• Pre-analytical steps, such as sample acidification or solid-phase extraction, improve recovery rates for hydroxylated compounds .

Pharmacological Screening Q: How can researchers design in vivo experiments to evaluate the neuropharmacological effects of 6α-Hydroxygermine? A:

• Employ behavioral assays (e.g., open-field tests for hyperactivity in rodents, as used for structurally related tryptamines ). Dose-response studies should adhere to ethical guidelines for animal research .
• Pair in vivo data with ex vivo receptor-binding assays (e.g., serotonin receptor subtypes) to correlate behavioral outcomes with molecular targets.

Advanced Research Questions

Addressing Data Contradictions Q: How should researchers resolve discrepancies in reported receptor affinity or metabolic stability of 6α-Hydroxygermine across studies? A:

• Conduct systematic replication studies under standardized conditions (pH, temperature, buffer systems) to isolate variables. Apply the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to evaluate study design validity .
• Use meta-analysis to identify confounding factors (e.g., species-specific metabolism ) or batch-to-batch compound variability.

Experimental Optimization Q: What strategies improve the yield and reproducibility of 6α-Hydroxygermine synthesis in scaled-up reactions? A:

• Optimize reaction parameters (e.g., solvent polarity, catalyst loading) using Design of Experiments (DoE) frameworks. Monitor intermediates via real-time spectroscopy .
• Validate reproducibility through inter-laboratory collaborations and open sharing of raw data (e.g., appendices for large datasets ).

Computational Modeling Q: How can molecular docking studies inform the design of 6α-Hydroxygermine derivatives with enhanced selectivity? A:

• Use density functional theory (DFT) to model hydroxyl group interactions with target receptors. Cross-validate docking results with experimental binding assays .
• Incorporate molecular dynamics simulations to predict metabolic stability against hepatic enzymes (e.g., cytochrome P450 isoforms).

Research Gaps Q: What understudied aspects of 6α-Hydroxygermine warrant prioritization in future research? A:

• Investigate enantiomer-specific effects using chiral chromatography, as stereochemistry impacts pharmacological activity in hydroxylated compounds .
• Explore synergistic interactions with adjunct therapies (e.g., monoamine oxidase inhibitors) through combinatorial screening .

Methodological Resources

• Data Analysis: Use platforms like R or Python for multivariate statistical analysis. Ensure transparency by adhering to FAIR (Findable, Accessible, Interoperable, Reusable) data principles .
• Ethical Compliance: Document participant selection criteria and informed consent protocols for human-derived samples .

Note: All methodologies should be peer-reviewed and cross-referenced against primary literature to avoid reliance on non-validated sources .